Cas no 117559-36-1 (3-AMINOPROPYLDIISOPROPYLETHOXYSILANE)

• Product Name: 3-AMINOPROPYLDIISOPROPYLETHOXYSILANE
• CAS No: 117559-36-1
• MF: C₁₁H₂₇NOSi
• MW: 217.423684358597
• MDL: MFCD00270963
• CID: 1005266
• PubChem ID: 9794415
• Update Time: 2025-11-02

3-AMINOPROPYLDIISOPROPYLETHOXYSILANE Chemical and Physical Properties

Names and Identifiers

• 3-AMINOPROPYLDIISOPROPYLETHOXYSILANE
• 1-PropanaMine, 3-[ethoxybis(1-Methylethyl)silyl]-
• CTK0G0188
• KB-81857
• MolPort-019-937-936
• 3-[ethoxy-di(propan-2-yl)silyl]propan-1-amine
• 117559-36-1
• FSMHYZUFHYGNHS-UHFFFAOYSA-N
• A872913
• 3-[Ethoxybis(1-methylethyl)silyl]-1-propanamine
• SCHEMBL153811
• DB-294223
• DB-323151
• 3-aminopropyldi-iso-propylethoxysilane
• S00730
• 3-(ethoxy-diisopropyl-silanyl)-propylamine
• MFCD00270963
• 3-(ethoxydiisopropylsilyl)propan-1-amine
• DTXSID20430789

• MDL： MFCD00270963
• Inchi： 1S/C11H27NOSi/c1-6-13-14(10(2)3,11(4)5)9-7-8-12/h10-11H,6-9,12H2,1-5H3
• InChI Key： FSMHYZUFHYGNHS-UHFFFAOYSA-N
• SMILES： [Si](CCCN)(C(C)C)(C(C)C)OCC

Computed Properties

• Exact Mass: 217.18631
• Monoisotopic Mass: 217.186191019g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 7
• Complexity: 140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.2Ų

Experimental Properties

• Density: 0,87 g/cm3
• Melting Point: >0°C
• Boiling Point: 78-80°C 0,4mm
• Flash Point: >100°C
• Refractive Index: 1.4489
• PSA: 35.25

3-AMINOPROPYLDIISOPROPYLETHOXYSILANE Security Information

• Hazardous Material transportation number：1760
• Hazard Category Code： 34
• Safety Instruction： 26-36/37/39
• TSCA：No

Additional information on 3-AMINOPROPYLDIISOPROPYLETHOXYSILANE

Comprehensive Guide to 3-Aminopropyldiisopropylethoxysilane (CAS 117559-36-1): Properties, Applications, and Market Insights

3-Aminopropyldiisopropylethoxysilane (CAS 117559-36-1) is a highly versatile organosilane compound that has gained significant attention in various industrial and research applications. This amino-functional silane is particularly valued for its unique combination of reactivity and stability, making it a crucial component in surface modification, adhesion promotion, and material science. With the increasing demand for advanced materials in sectors like electronics, automotive, and coatings, understanding this compound's properties and applications becomes essential for professionals and researchers alike.

The molecular structure of 3-aminopropyldiisopropylethoxysilane features both amino groups and alkoxysilane functionalities, which contribute to its dual reactivity. The primary amine group enables covalent bonding with various substrates, while the ethoxysilane moiety allows for hydrolysis and condensation reactions. This bifunctional nature makes it particularly useful as a coupling agent in composite materials, where it enhances the interface between organic and inorganic phases. Recent studies have highlighted its effectiveness in improving the mechanical properties of fiber-reinforced polymers, a topic of growing interest in lightweight material development.

In the field of surface modification, 3-aminopropyldiisopropylethoxysilane demonstrates exceptional performance. Its ability to form self-assembled monolayers (SAMs) on various substrates has made it valuable for creating tailored surface properties. Researchers are particularly interested in its application for biofunctional surfaces, where the amine groups can serve as attachment points for biomolecules. This has significant implications for biosensor development and medical device coatings, addressing current healthcare technology needs.

The electronics industry has found numerous applications for 3-aminopropyldiisopropylethoxysilane, especially in semiconductor fabrication and microelectronic packaging. As devices continue to shrink in size while demanding higher performance, this silane's role as a dielectric layer modifier and adhesion promoter becomes increasingly critical. Recent innovations in flexible electronics and wearable devices have further expanded its potential applications, aligning with current technology trends toward miniaturization and flexibility.

Environmental considerations have become a major focus in chemical applications, and 3-aminopropyldiisopropylethoxysilane offers several advantages in this regard. Compared to some traditional surface treatment chemicals, it demonstrates relatively low environmental impact while maintaining high performance. This aligns with the growing industry demand for green chemistry solutions and sustainable material processing methods. Researchers are actively exploring its use in water-based systems as part of efforts to reduce volatile organic compound (VOC) emissions.

The global market for specialty silanes including 3-aminopropyldiisopropylethoxysilane has shown steady growth, driven by expanding applications in advanced materials and nanotechnology. Industry analysts project particularly strong demand from the Asia-Pacific region, where rapid industrialization and technological advancement continue at an accelerated pace. Manufacturers are responding by developing improved synthesis methods and more consistent quality control measures to meet the exacting requirements of high-tech applications.

Recent scientific literature highlights novel applications of 3-aminopropyldiisopropylethoxysilane in emerging fields such as energy storage and conversion devices. Its ability to modify electrode surfaces and improve interface properties has shown promise in lithium-ion batteries and fuel cell technologies. These developments correspond with current global emphasis on renewable energy solutions and efficient energy storage systems, making this compound increasingly relevant to cutting-edge research initiatives.

Quality control and characterization of 3-aminopropyldiisopropylethoxysilane require specialized analytical techniques. Common methods include Fourier-transform infrared spectroscopy (FTIR) for functional group analysis and nuclear magnetic resonance (NMR) for structural confirmation. Purity assessment typically involves gas chromatography, with industry standards generally requiring minimum purity levels of 95-98% for most applications. These analytical considerations are particularly important for users in pharmaceutical and electronic applications where trace impurities can significantly affect performance.

Handling and storage recommendations for 3-aminopropyldiisopropylethoxysilane emphasize protection from moisture and air to prevent premature hydrolysis. Standard practice involves storage under inert atmosphere in tightly sealed containers, with many suppliers offering specialized packaging solutions to maintain product integrity. These precautions ensure optimal performance when the material is eventually used in sensitive applications such as optical coatings or medical device fabrication.

Future research directions for 3-aminopropyldiisopropylethoxysilane appear particularly promising in the realm of smart materials and responsive surfaces. Scientists are investigating its potential in creating surfaces that can change properties in response to environmental stimuli, with applications ranging from self-cleaning coatings to advanced filtration systems. These developments align with broader materials science trends toward functionality and adaptability in material design.

For researchers and industrial users seeking alternatives or complementary materials, several related amino silanes may warrant consideration. However, 3-aminopropyldiisopropylethoxysilane remains unique in its balance of reactivity and stability, particularly in applications requiring precise control over surface chemistry. Its specific combination of steric hindrance from the isopropyl groups and controlled reactivity from the ethoxy group makes it particularly valuable for applications demanding selective surface modification.

In conclusion, 3-aminopropyldiisopropylethoxysilane (CAS 117559-36-1) represents a sophisticated organofunctional silane with diverse and growing applications across multiple high-tech industries. Its unique chemical properties address many current challenges in materials science and surface engineering, while ongoing research continues to expand its potential uses. As industries increasingly demand specialized surface modification solutions, this compound is well-positioned to maintain its importance in advanced material development and manufacturing processes.